Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate
• InChI: InChI=1S/C10H10ClNO3/c1-2-15-10(14)5-8(13)7-3-4-9(11)12-6-7/h3-4,6H,2,5H2,1H3
• InChI Key: GDJNNARPYCGJSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CN=C(C=C1)Cl
• Molecular Formula: C10H10ClNO3
• DSSTOX Substance ID: DTXSID60439630
• Molecular Weight: 227.64 g/mol
• CAS RN: 216317-64-5

Description

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate, also known as ethyl 6-chloronicotinate-3-carboxylate, is a chemical compound with the molecular formula C12H10ClNO4. It is a synthetic compound that is used in scientific research for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate is not fully understood. However, it has been suggested that it exerts its anticancer activity through the inhibition of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to induce cell cycle arrest and apoptosis in cancer cells, making them potential therapeutic agents for cancer treatment.
Biochemical and Physiological Effects:
Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate in lab experiments include its anticancer, anti-inflammatory, and antioxidant properties, as well as its relatively simple synthesis method. However, its limitations include its low yield and the fact that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the research on Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate. One direction is to further investigate its mechanism of action, particularly its inhibition of HDAC. Another direction is to explore its potential as a therapeutic agent for various inflammatory and oxidative stress-related diseases. Additionally, research could be conducted to optimize its synthesis method to improve its yield.

Scientific Research Applications

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate is used in scientific research for its various biochemical and physiological effects. It has been found to have activity against several types of cancer cells, including breast cancer, lung cancer, and leukemia. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3-pyridinecarboxylic acid (10 g, 63.5 mmol) in tetrahydrofuran (150 ml) was added 1,1′-carbonylbis-1H-imidazole (11.3 g, 69.8 mmol), and the mixture was heated under reflux for 30 min. The reaction solution was cooled and monoethyl malonate magnesium salt (10 g, 34.9 mmol) was added. The mixture was stirred at room temperature for 30 min. To the reaction solution was added water (200 ml) and the mixture was extracted with ethyl acetate (200 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to give ethyl 3-(6-chloro-3-pyridyl)-3-oxopropionate (9.28 g, 64%) as a brown oil.